1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid

• IUPAC Name: 1-(6-cyanopyridin-3-yl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C12H13N3O2/c13-6-10-3-4-11(7-14-10)15-5-1-2-9(8-15)12(16)17/h3-4,7,9H,1-2,5,8H2,(H,16,17)
• InChI Key: LKRLDWRVORDSHF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=CN=C(C=C2)C#N)C(=O)O
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid, also known as CPPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. CPPC has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid acts as an antagonist of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation. 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid binds to the receptor and blocks its activation by glutamate, which is the primary neurotransmitter involved in NMDA receptor activation. By blocking NMDA receptor activation, 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid can prevent excitotoxicity and reduce neuronal damage in various neurological disorders.
Biochemical and Physiological Effects:
1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid has been shown to have neuroprotective effects in various animal models of neurological disorders, including Alzheimer's disease, stroke, and traumatic brain injury. 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid has been found to reduce neuronal damage, improve cognitive function, and increase synaptic plasticity in these models. 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid has several advantages for lab experiments, including its high affinity for the NMDA receptor, its ability to cross the blood-brain barrier, and its neuroprotective properties. However, 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid, including the development of more efficient synthesis methods, the optimization of 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid's pharmacokinetic properties, and the exploration of its potential applications in other areas of scientific research. 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid has shown promise as a treatment for various neurological disorders, and further research is needed to fully understand its mechanism of action and therapeutic potential. Additionally, the development of 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid analogs with improved pharmacokinetic properties may lead to the discovery of new treatments for neurological disorders.

Synthesis Methods

1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid can be synthesized using various methods, including the reaction between 3-cyanopyridine and 3-piperidone followed by the addition of a carboxylic acid. Another method involves the reaction between 3-cyanopyridine and 3-piperidone with chloroacetyl chloride, followed by the addition of a carboxylic acid. The synthesis of 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid is a multistep process that requires careful control of reaction conditions to ensure high yield and purity.

Scientific Research Applications

1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid has been studied for its potential applications in various areas of scientific research, including medicinal chemistry, drug discovery, and neuroscience. 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid has been found to have a high affinity for the N-methyl-D-aspartate (NMDA) receptor, which is involved in memory and learning. 1-(6-Cyanopyridin-3-yl)piperidine-3-carboxylic acid has also been shown to have potential as a treatment for Alzheimer's disease, stroke, and traumatic brain injury.